2-Chloro-8-methoxy-7-methylquinazoline

• CAS No.: 956100-68-8
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 2-chloro-8-methoxy-7-methylquinazoline
• InChI: InChI=1S/C10H9ClN2O/c1-6-3-4-7-5-12-10(11)13-8(7)9(6)14-2/h3-5H,1-2H3
• InChI Key: GOPUFWBILUGYNV-UHFFFAOYSA-N
• SMILES: CC1=C(C2=NC(=NC=C2C=C1)Cl)OC

Description

2-Chloro-8-methoxy-7-methylquinazoline is a chemical compound with the molecular formula C10H9ClN2O and a molecular weight of 208.64 g/mol. It is part of the quinazoline family of compounds, which are nitrogen-containing heterocycles.

Synthesis Analysis

Quinazoline and quinazolinone derivatives, including this compound, have received significant attention due to their wide range of biopharmaceutical activities. They are considered noteworthy chemicals for the synthesis of diverse physiologically significant and pharmacologically utilized molecules.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinazoline core, which is a bicyclic compound containing two nitrogen atoms at positions 1 and 3 of the six-membered ring. This core is substituted at the 2nd position with a chlorine atom, at the 8th position with a methoxy group, and at the 7th position with a methyl group.

Future Directions

Quinazoline derivatives, including 2-Chloro-8-methoxy-7-methylquinazoline, continue to be a focus of research due to their wide range of biological activities. Future research may focus on the development of novel quinazoline-based compounds with enhanced pharmacological properties.

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-8-methoxy-7-methylquinazoline (43 g, 0.177 mol) in EtOAc (2580 mL) were added DIPEA (22.9 g, 0.177 mol) and Pd/C (8.6 g) in one portion. The reaction mixture was stirred at room temperature for 6 h under 20 psi of hydrogen. Water (800 mL) was added and the mixture was filtered. The filtrate was separated, the organic layer was washed with water (500 mL). The combined aqueous layers were re-extracted with EtOAc (700 mL). The combined organic layers were washed with brine, dried over anhydrous Na2SO4 and concentrated in vacuo to give the crude product. The crude product was re-crystallized from EtOAc (64 mL)/petroleum ether (192 mL) to give the title compound (24.9 g, 67.5%) as a white solid.